4,4/'-bis[(4,6-diamino-1,3,5-triazin-2-yl)amino]stilbene-2,2/'-disulphonic acid
4,4/'-bis[(4,6-diamino-1,3,5-triazin-2-yl)amino]stilbene-2,2/'-disulphonic acid
Brand Name:
Vulcanchem
CAS No.:
10586-07-9
VCID:
VC0076567
InChI:
InChI=1S/C20H20N12O6S2/c21-15-27-16(22)30-19(29-15)25-11-5-3-9(13(7-11)39(33,34)35)1-2-10-4-6-12(8-14(10)40(36,37)38)26-20-31-17(23)28-18(24)32-20/h1-8H,(H,33,34,35)(H,36,37,38)(H5,21,22,25,27,29,30)(H5,23,24,26,28,31,32)/b2-1+
SMILES:
C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)N)S(=O)(=O)O)C=CC3=C(C=C(C=C3)NC4=NC(=NC(=N4)N)N)S(=O)(=O)O
Molecular Formula:
C20H20N12O6S2
Molecular Weight:
588.6 g/mol
4,4/'-bis[(4,6-diamino-1,3,5-triazin-2-yl)amino]stilbene-2,2/'-disulphonic acid
CAS No.: 10586-07-9
Main Products
VCID: VC0076567
Molecular Formula: C20H20N12O6S2
Molecular Weight: 588.6 g/mol
![4,4/'-bis[(4,6-diamino-1,3,5-triazin-2-yl)amino]stilbene-2,2/'-disulphonic acid - 10586-07-9](/images/no_structure.jpg)
| CAS No. | 10586-07-9 |
|---|---|
| Product Name | 4,4/'-bis[(4,6-diamino-1,3,5-triazin-2-yl)amino]stilbene-2,2/'-disulphonic acid |
| Molecular Formula | C20H20N12O6S2 |
| Molecular Weight | 588.6 g/mol |
| IUPAC Name | 5-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-2-[(E)-2-[4-[(4,6-diamino-1,3,5-triazin-2-yl)amino]-2-sulfophenyl]ethenyl]benzenesulfonic acid |
| Standard InChI | InChI=1S/C20H20N12O6S2/c21-15-27-16(22)30-19(29-15)25-11-5-3-9(13(7-11)39(33,34)35)1-2-10-4-6-12(8-14(10)40(36,37)38)26-20-31-17(23)28-18(24)32-20/h1-8H,(H,33,34,35)(H,36,37,38)(H5,21,22,25,27,29,30)(H5,23,24,26,28,31,32)/b2-1+ |
| Standard InChIKey | PHXYKRIGWBYQSI-OWOJBTEDSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)N)S(=O)(=O)O)/C=C/C3=C(C=C(C=C3)NC4=NC(=NC(=N4)N)N)S(=O)(=O)O |
| SMILES | C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)N)S(=O)(=O)O)C=CC3=C(C=C(C=C3)NC4=NC(=NC(=N4)N)N)S(=O)(=O)O |
| Canonical SMILES | C1=CC(=C(C=C1NC2=NC(=NC(=N2)N)N)S(=O)(=O)O)C=CC3=C(C=C(C=C3)NC4=NC(=NC(=N4)N)N)S(=O)(=O)O |
| PubChem Compound | 6437803 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume